molecular formula C12H14N2OS B8297656 (1-Methyl-1H-imidazol-2-yl)[4-(methylthio)phenyl]methanol

(1-Methyl-1H-imidazol-2-yl)[4-(methylthio)phenyl]methanol

Cat. No.: B8297656
M. Wt: 234.32 g/mol
InChI Key: HXIKDKLJNIEGDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1-Methyl-1H-imidazol-2-yl)[4-(methylthio)phenyl]methanol is a useful research compound. Its molecular formula is C12H14N2OS and its molecular weight is 234.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14N2OS

Molecular Weight

234.32 g/mol

IUPAC Name

(1-methylimidazol-2-yl)-(4-methylsulfanylphenyl)methanol

InChI

InChI=1S/C12H14N2OS/c1-14-8-7-13-12(14)11(15)9-3-5-10(16-2)6-4-9/h3-8,11,15H,1-2H3

InChI Key

HXIKDKLJNIEGDL-UHFFFAOYSA-N

Canonical SMILES

CN1C=CN=C1C(C2=CC=C(C=C2)SC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N-methylimidazole (10.0 g, 122 mmol) in 500 mL THF at −78° C. was added n-butyllithium (2.5 M in hexanes, 48.7 mL, 118 mmol) dropwise and the resulting solution was stirred at −78° C. for 30 min. 4-(Methylthio)benzaldehyde (14.73 mL, 110 mmol) was then added at −78° C. and the mixture was stirred until completion by TLC, and quenched with NH4Cl (sat). The mixture was then diluted with EtOAc, extracted and washed (NaHCO3 (sat.), brine). The organic phase was dried over MgSO4, filtered and concentrated. Crystallization (EtOAc/Hexanes) yielded (1-Methyl-1H-imidazol-2-yl)[4-(methylthio)phenyl]methanol.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
48.7 mL
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One

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